N-[4-(1,3-benzothiazol-2-yl)phenyl]-2,6-difluorobenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C20H12F2N2OS/c21-14-4-3-5-15(22)18(14)19(25)23-13-10-8-12(9-11-13)20-24-16-6-1-2-7-17(16)26-20/h1-11H,(H,23,25)
• InChI Key: PYGCTYWKDNEPBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C20H12F2N2OS
• Molecular Weight: 366.4 g/mol

Description

“N-[4-(1,3-benzothiazol-2-yl)phenyl]-2,6-difluorobenzamide” is a benzothiazole derivative. Benzothiazole derivatives have been studied for their potential biological activities and optical properties.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various methods. A common method involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO. Other methods include condensation of 2-aminothiophenol with aldehydes, and reactions involving diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can vary depending on the specific substituents attached to the benzothiazole ring. For example, in a study of N-(1,3-benzothiazol-2-yl)-4-halobenzenesulfonylhydrazides, it was found that each compound crystallizes with two independent but similar amino tautomers in the asymmetric units.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For instance, they can participate in visible light-mediated synthesis from 2-aminothiophenol and aldehydes. Iodine can promote a condensation of 2-aminothiophenol with aldehydes in DMF, providing 2-substituted benzothiazoles.

Physical And Chemical Properties Analysis

Benzothiazole derivatives exhibit luminescent properties. Upon excitation with 365 nm light, different benzothiazole derivatives can exhibit bright blue-violet, green, and orange emission in aggregated states.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on their specific biological activity. For instance, some benzothiazole derivatives have shown anti-tubercular activity, with better inhibition potency against M. tuberculosis compared to standard reference drugs. The mechanism of action of these compounds may involve interactions with the target DprE1.

Future Directions

Benzothiazole derivatives have potential applications in various fields, including medicinal chemistry and optoelectronics. Future research could focus on exploring these applications further, as well as developing new synthesis methods and investigating the mechanisms of action of these compounds in more detail.